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Compound of Interest

Compound Name: C.I. Acid Yellow 232

Cat. No.: B1180112 Get Quote

This technical guide provides a comprehensive overview of C.I. Acid Yellow 232, focusing on

its chemical properties, synthesis, and analytical characterization. The information is intended

for researchers, scientists, and professionals in drug development and related fields.

Disclaimer: There appears to be conflicting information in publicly available sources regarding

the precise molecular formula and weight for C.I. Acid Yellow 232, particularly concerning its

CAS number. While the CAS number 134687-50-6 is most frequently associated with C.I. Acid
Yellow 232, a definitive molecular formula and weight are not consistently provided under this

identifier.[1][2][3] Another CAS number, 129038-03-5, is also linked to "Acid Yellow 232" in

some databases and is associated with the molecular formula C₂₀H₁₉ClN₂O₃ and a molecular

weight of 368.81 g/mol , which is also assigned to C.I. Disperse Yellow 232.[4][5] Researchers

should verify the specific identity of their material through analytical means.
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Property Value Source

C.I. Name Acid Yellow 232 [1][2]

CAS Number 134687-50-6 [1][2][6]

Synonyms

Levaderm Yellow N, Macrolex

Fl Yellow 10GN, Macrolex

fluorescent yellow

[1]

Classification

1:2 metal complex dye

containing a monosulfonic

group.

[6]

Applications

Dyeing of nylon and wool;

indicator for titrations; staining

specimens for microscopic

examination.

[6]

Experimental Protocols
The conventional synthesis of C.I. Acid Yellow 232 is a two-stage process involving a

diazotization reaction followed by an electrophilic coupling reaction.[6] The following protocol is

based on a patented clean production process for C.I. Acid Yellow 23 dye.

Step 1: Diazotization

In a reaction vessel, prepare a medium of ice water.

Add p-aminobenzenesulfonic acid to the ice water medium.

Introduce hydrochloric acid and sodium nitrite.

Maintain the reaction temperature at 10-15°C for 0.8 to 1.5 hours to generate the diazonium

salt of p-aminobenzenesulfonic acid.

Step 2: Coupling and Ring-Closing Reaction

Eliminate residual sodium nitrite from the diazonium salt solution using sulfamic acid.
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Add dimethyl 2-acetylsuccinate for the coupling reaction.

Adjust the pH to between 4.3 and 5.0 and maintain the reaction temperature at 15-25°C.

Following the coupling reaction, adjust the pH to a range of 7.0 to 7.5 to facilitate a ring-

closing reaction to obtain the final coupling components.

High-resolution spectroscopic and chromatographic techniques are essential for confirming the

molecular structure and purity of C.I. Acid Yellow 232.[6]

Purity Assessment via High-Performance Liquid Chromatography (HPLC):

Instrumentation: A standard HPLC system equipped with a UV detector.

Mobile Phase: A suitable solvent system (e.g., acetonitrile/water gradient).

Column: A reverse-phase C18 column.

Detection: Set the UV detector to a wavelength of 430 nm.

Analysis: The purity of the dye can be determined by the peak area percentage. Purity

greater than 99% has been demonstrated with this method.[6]

Structural Elucidation via Nuclear Magnetic Resonance (NMR) Spectroscopy:

Technique: ¹H NMR spectroscopy is utilized for synthesis validation.

Sample Preparation: Dissolve the dye in a suitable deuterated solvent.

Data Acquisition: Acquire the ¹H NMR spectrum.

Interpretation: Aromatic proton resonances are typically observed in the range of δ 7.2–8.5

ppm, which helps to validate the coupled structure of the dye.[6]

Quantitative Analysis via Spectrophotometry:

Principle: This method is based on the Beer-Lambert law.
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Procedure: a. Prepare a series of standard solutions of C.I. Acid Yellow 232 of known

concentrations. b. Measure the absorbance of each standard solution at the wavelength of

maximum absorbance (λmax). c. Plot a calibration curve of absorbance versus

concentration. d. Measure the absorbance of the unknown sample and determine its

concentration from the calibration curve.

Diagrams
Caption: Synthesis workflow for C.I. Acid Yellow 232.

Caption: Analytical workflow for C.I. Acid Yellow 232.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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